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Compound of Interest

Compound Name: 4-Nitrochalcone

Cat. No.: B191975 Get Quote

Essential Safety and Handling Guide for 4-
Nitrochalcone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Nitrochalcone in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 4-Nitrochalcone

CAS Number: 1222-98-6

Molecular Formula: C₁₅H₁₁NO₃

Appearance: Yellow crystalline powder.[1][2]

Hazard Identification and Toxicology
4-Nitrochalcone is a chemical that requires careful handling due to its potential health effects.

While the toxicological properties have not been fully investigated, it is known to cause irritation

to the eyes, skin, and respiratory tract.[1]

Potential Health Effects:
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Eye Contact: May cause eye irritation.[1]

Skin Contact: May cause skin irritation.[1][3][4]

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

The following table summarizes the key quantitative safety data available for 4-Nitrochalcone.

Parameter Value Reference

LD50 (Oral, Mouse) > 3,000 mg/kg [1][2]

Melting Point 158 - 164 °C [2][5]

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedure for handling 4-Nitrochalcone in a

laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize the risk of exposure, appropriate engineering controls and personal protective

equipment are mandatory.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust

generation and accumulation.[1][6]

Facilities should be equipped with an eyewash station and a safety shower.[1]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses that comply with

OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard
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EN166.[1]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin

exposure.[1][7]

Clothing: Wear a lab coat or other protective clothing to minimize skin contact.[1]

Respiratory Protection: If working outside of a fume hood or if dust is generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1][2]

Handling and Experimental Protocol
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from strong oxidizing agents.[1]

Weighing and Preparation of Solutions:

Perform all weighing and solution preparation inside a chemical fume hood.

To minimize dust, handle the powder gently. Do not pour directly from a large container to a

small one if it is likely to create dust. Use a spatula.

Place a weigh boat on the balance and tare.

Carefully transfer the desired amount of 4-Nitrochalcone to the weigh boat using a clean

spatula.

Record the weight and carefully transfer the powder to a suitable vessel for dissolution.

Add the solvent slowly to avoid splashing.

Ensure the container is tightly sealed after use.
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During the Experiment:

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling.[1]

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical attention.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek medical attention.[1]

Spills:

Evacuate the area.

Ensure adequate ventilation.

Wearing appropriate PPE, sweep or vacuum up the material and place it into a suitable,

labeled container for disposal.[1][6]

Avoid generating dusty conditions.[1][6]

Disposal Plan
All waste containing 4-Nitrochalcone must be treated as chemical waste.

Solid Waste:
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Collect any unused 4-Nitrochalcone powder and contaminated materials (e.g., weigh

boats, gloves, paper towels) in a clearly labeled, sealed container for hazardous waste.

Liquid Waste:

Collect any solutions containing 4-Nitrochalcone in a labeled, sealed container for

hazardous liquid waste. Do not pour down the drain.[2]

Disposal:

Dispose of all waste in accordance with local, state, and federal regulations. Contact your

institution's Environmental Health and Safety (EHS) department for specific disposal

procedures.

Workflow for Safe Handling of 4-Nitrochalcone
The following diagram illustrates the key steps for the safe handling of 4-Nitrochalcone in a

laboratory setting.
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Caption: Workflow for the safe handling of 4-Nitrochalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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